Cas no 651780-33-5 (1H-Indazole, 1-acetyl-6-bromo-)
651780-33-5 structure
Product Name:1H-Indazole, 1-acetyl-6-bromo-
CAS No:651780-33-5
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD14560558
CID:403026
PubChem ID:56972887
Update Time:2025-04-19
1H-Indazole, 1-acetyl-6-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 1-acetyl-6-bromo-
- 1-(6-bromoindazol-1-yl)ethanone
- Ethanone, 1-(6-broMo-1H-indazol-1-yl)-
- 651780-33-5
- SCHEMBL3525570
- DTXSID60719863
- MFCD14560558
- AKOS015960286
- F18047
- 1-(6-Bromo-1H-indazol-1-yl)ethan-1-one
- MMYFQBBNEVXKAO-UHFFFAOYSA-N
- 1-ACETYL-6-BROMO-1H-INDAZOLE
- FT-0709083
- 1-(6-bromo-1H-indazol-1-yl)ethanone
- DA-30802
-
- MDL: MFCD14560558
- Inchi: 1S/C9H7BrN2O/c1-6(13)12-9-4-8(10)3-2-7(9)5-11-12/h2-5H,1H3
- InChI Key: MMYFQBBNEVXKAO-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=NN(C(C)=O)C=2C=1
Computed Properties
- Exact Mass: 237.97421
- Monoisotopic Mass: 237.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1H-Indazole, 1-acetyl-6-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB331515-1 g |
1-Acetyl-6-bromo-1H-indazole; . |
651780-33-5 | 1 g |
€832.20 | 2023-07-19 | ||
| Ambeed | A322232-100mg |
1-(6-Bromo-1H-indazol-1-yl)ethanone |
651780-33-5 | 97% | 100mg |
$48.0 | 2025-04-18 | |
| Ambeed | A322232-250mg |
1-(6-Bromo-1H-indazol-1-yl)ethanone |
651780-33-5 | 97% | 250mg |
$62.0 | 2025-04-18 | |
| Ambeed | A322232-1g |
1-(6-Bromo-1H-indazol-1-yl)ethanone |
651780-33-5 | 97% | 1g |
$126.0 | 2025-04-18 | |
| abcr | AB331515-1g |
1-Acetyl-6-bromo-1H-indazole; . |
651780-33-5 | 1g |
€832.20 | 2025-04-17 | ||
| 1PlusChem | 1P00H7R2-100mg |
1H-Indazole, 1-acetyl-6-bromo- |
651780-33-5 | 97% | 100mg |
$14.00 | 2023-12-16 | |
| 1PlusChem | 1P00H7R2-250mg |
1H-Indazole, 1-acetyl-6-bromo- |
651780-33-5 | 97% | 250mg |
$31.00 | 2023-12-16 | |
| 1PlusChem | 1P00H7R2-1g |
1H-Indazole, 1-acetyl-6-bromo- |
651780-33-5 | 97% | 1g |
$92.00 | 2023-12-16 | |
| A2B Chem LLC | AI02398-100mg |
1-(6-Bromo-1H-indazol-1-yl)ethanone |
651780-33-5 | 97% | 100mg |
$33.00 | 2024-04-19 | |
| A2B Chem LLC | AI02398-250mg |
1-(6-Bromo-1H-indazol-1-yl)ethanone |
651780-33-5 | 97% | 250mg |
$52.00 | 2024-04-19 |
1H-Indazole, 1-acetyl-6-bromo- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
651780-33-5 (1H-Indazole, 1-acetyl-6-bromo-) Related Products
- 13436-50-5(Ethanone,1-(2H-indazol-2-yl)-)
- 590417-97-3(5-Bromo-2-ethyl-2H-indazole)
- 61317-50-8(1H-Pyrazolo[3,4-f]quinoline, 1-acetyl-)
- 61317-48-4(3H-Pyrazolo[4,3-f]quinoline, 3-acetyl-)
- 13436-49-2(1-(1H-Indazol-1-yl)ethanone)
- 885698-70-4(1-Acetyl-4-bromo-1H-indazole)
- 590417-96-2(5-Bromo-1-ethylindazole)
- 1333222-13-1(1-(4-Bromo-6-fluoro-1H-indazol-1-yl)ethanone)
- 633328-87-7(1H-Pyrazolo[4,3-c]pyridine, 1-acetyl- (9CI))
- 651780-46-0(1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk